ZTA-261

甲状腺激素受体 THRβ激动剂 脂质代谢
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H14F6O3
Molecular Weight 428.3 g/mol
Cat. No. B15545330
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Technical Parameters


Basic Identity
Product NameZTA-261
Molecular FormulaC21H14F6O3
Molecular Weight428.3 g/mol
Structural Identifiers
InChIInChI=1S/C21H14F6O3/c22-20(23,24)16-7-11(9-19(29)30)8-17(21(25,26)27)15(16)10-12-5-6-18(28)14-4-2-1-3-13(12)14/h1-8,28H,9-10H2,(H,29,30)
InChIKeyXXYOPLPJJQCEJQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

ZTA-261: Selective THRβ Agonist for Lipid Metabolism


ZTA-261是一种高选择性的甲状腺激素受体β亚型(THRβ)激动剂,其结合THRβ的IC50值为6.3 nM [1]。该化合物是通过对现有THRβ选择性激动剂GC-1和GC-24进行结构改造而开发的甲状腺激素类似物,分子式为C21H14F6O3,分子量为428.3 g/mol 。ZTA-261主要通过三碘甲状腺原氨酸介导途径发挥降脂作用,主要用于脂质代谢和肥胖相关疾病的研究 [1]。

Pathway & model fit: THRβ-mediated lipid metabolism and obesity research models
Tool compound selection: Reported THRβ-preferring profile suitable for target engagement studies
Research scope: Dyslipidemia, NAFLD, and thyroid hormone signaling pathway investigations

ZTA-261 vs. Other THRβ Agonists: Key Differences


THRβ激动剂类药物(如天然激素T3和第一代选择性激动剂GC-1)在THRα与THRβ之间的选择性存在显著差异,导致其毒性谱和适用研究场景不可互换。T3对THRα和THRβ几乎无选择性,在有效激活脂质代谢的同时会引发严重的心血管、骨骼和肌肉副作用 [1]。GC-1虽然对THRβ有一定选择性(约20倍),但仍存在可检测的心脏毒性和骨毒性 [1]。ZTA-261通过对GC-1和GC-24结构的系统改造,实现了约100倍的THRβ/THRα选择性,这一选择性优势直接转化为更优的体内安全性特征 [2]。因此,在脂质代谢研究中选择何种THRβ激动剂将直接决定实验结论的可靠性,尤其是长期给药或毒理学评估研究中,不可简单替代。

T3 (natural hormone)
Non-selective THR activation may confound off-target endpoint interpretation due to equivalent THRα/THRβ engagement.
GC-1 (first-generation selective agonist)
Moderate isoform selectivity (~20-fold) may still produce detectable THRα-related signals in cardiac and bone endpoint assessments.
ZTA-261 vs. other THRβ agonists
Isoform selectivity profiles and safety-related endpoint differences limit direct substitution; reported toxicology baseline may not transfer.

ZTA-261: Comparative Evidence vs. Other THRβ Agonists


THRβ Binding Affinity vs. T3 and GC-1

在体外放射性标记甲状腺激素置换实验中,ZTA-261与T3和GC-1对THRβ的结合亲和力被直接头对头测定。ZTA-261的IC50值为6.3 nM,与T3(3.6 nM)和GC-1(3.4 nM)处于同一纳摩尔级别 [1]。值得注意的是,在另一组平行实验中,三个化合物的IC50值分别为ZTA-261 5.8 nM、T3 2.9 nM、GC-1 3.1 nM,进一步验证了亲和力的可比性 [2]。

THRβ Binding (IC50)
Head-to-head
ZTA-261: 6.3 nM
T3: 3.6 nM
GC-1: 3.4 nM
Comparable THRβ engagement supports parallel pathway activation studies.
In vitro radiolabeled TH displacement assay.
甲状腺激素受体 THRβ激动剂 脂质代谢

THRβ Selectivity: Subtype Comparison

在体外放射性标记甲状腺激素置换实验中,同时对THRβ和THRα的结合亲和力进行测定以计算选择性倍数。ZTA-261对THRβ的选择性约为THRα的100倍(>100倍选择性)。相比之下,GC-1仅表现出约20倍的选择性,而天然激素T3对两种亚型几乎无选择性(约1:1)[1]。

THRβ Selectivity
Head-to-head
>100-fold
Markedly higher isoform preference may reduce THRα-related off-target signals in model interpretation.
Based on THRβ/THRα IC50 ratios.
受体选择性 脱靶效应 毒性评估

In Vivo Lipid-Lowering Efficacy vs. GC-1

在高脂饮食诱导的肥胖小鼠模型中,每日腹腔注射ZTA-261(1 μmol/kg/天)与GC-1(相同剂量)进行比较。ZTA-261在降低血清和肝脏脂质水平方面与GC-1同等有效,两者均显著降低血清和肝脏甘油三酯含量 [1]。然而,ZTA-261在降低体重和内脏脂肪方面效果弱于GC-1(数据原文表述为“less effective than GC-1”)[1]。

Lipid-Modulating Endpoints
Head-to-head
Serum & hepatic lipid reduction comparable to GC-1; less effect on body weight/adipose.
Lipid endpoint response maintained despite higher selectivity; weight-related endpoints differ.
HFD-induced obese mouse model, 1 μmol/kg/day i.p.
高脂饮食模型 血脂降低 肝脏甘油三酯

Safety Profile: Cardiac, Bone, and Liver Toxicity

在同一高脂饮食诱导肥胖小鼠模型中系统评估了心脏、骨骼和肝脏毒性。ZTA-261处理组的心脏重量未出现T3处理组所见的显著增加,骨损伤标志物也未显著升高 [1]。更重要的是,ZTA-261的骨毒性、心脏毒性和肝毒性均显著低于GC-1 [1]。ALT(丙氨酸氨基转移酶)水平检测显示ZTA-261组与生理盐水对照组无显著差异,表明无肝毒性 [2]。

Safety-Related Endpoints
Head-to-head
ZTA-261: no significant increase in heart weight, bone injury markers, or ALT vs vehicle. GC-1 & T3 showed detectable toxicities.
Reported lower safety-related endpoint signals support long-term metabolic model studies.
Same HFD mouse model; ALT, bone markers, heart weight monitored.
心脏毒性 骨毒性 肝毒性

Hepatic Gene Expression Comparison

从高脂饮食喂养小鼠的肝脏组织中提取总RNA进行RT-qPCR分析,比较了ZTA-261、T3和GC-1对THR调控基因及脂质代谢相关基因表达的影响。三个化合物均引起THR诱导基因和脂质代谢相关基因的类似表达变化 [1]。值得注意的是,ZTA-261显著增加了Dio1和Me1的表达,并上调了Thrsp基因 。

Gene Expression Analysis
Head-to-head
RT-qPCR of THR-responsive genes (Dio1, Me1, Thrsp) from HFD mouse liver.
Transcriptomic response profiles align with canonical THRβ pathway activation.
Similar pattern to T3 and GC-1; Dio1 and Me1 upregulation noted.
基因表达 脂质代谢 Dio1

ZTA-261: Optimal Research Applications


Tool Compound for Lipid Metabolism Disorders

ZTA-261适用于评估THRβ选择性激动在血脂异常、非酒精性脂肪肝等脂质代谢障碍模型中的治疗潜力。其与GC-1同等有效的降脂能力(降低血清和肝脏甘油三酯) [1],结合显著更低的安全性风险 [1],使其成为在临床前研究中评估THRβ靶向治疗长期效果和安全窗口的首选工具化合物。

Mechanistic Studies of THRα-Mediated Side Effects

ZTA-261与GC-1和T3之间的选择性差异(约100倍 vs 20倍 vs 1倍) [1],使其成为研究THRα介导心脏毒性和骨骼毒性机制的理想对比工具。通过平行比较不同选择性化合物在相同实验体系中的效应,可以精确解析哪些毒性表型源于THRα脱靶激活,哪些源于THRβ的本征激活,这对于新一代THRβ激动剂的理性设计具有重要价值。

Transcriptional Regulation of Thyroid Hormone Signaling

ZTA-261在肝脏组织中上调Dio1、Me1和Thrsp等基因表达,且与T3和GC-1引起类似的THR诱导基因表达变化模式 [1] 。这使得ZTA-261可用于研究甲状腺激素受体信号通路的转录调控网络,尤其是在需要长期处理细胞或动物以观察表观遗传或慢性适应性变化时,其较低毒性特征可有效避免因化合物毒性导致的实验干扰。

High-Selectivity Control for Toxicology Studies

在评估新型THRβ激动剂的安全性特征时,ZTA-261可作为高选择性阳性对照。其ALT水平与生理盐水组无显著差异 [1],且心脏重量和骨损伤标志物均未显著升高 [1],这些明确的安全性基准可用于衡量新候选化合物的相对安全性优势。

Application
Selection Property
Validation Focus
Lipid metabolism disorder research models
THRβ-selective pathway activation context
Lipid-modulating endpoint reproducibility
THRα-mediated off-target effect mechanistic studies
Isoform-selectivity contrast across agonists
Cardiac/bone safety-related endpoint profiling
Thyroid hormone signaling transcriptional studies
Reported gene expression profile alignment
Long-term treatment-compatible experimental design (lower toxicity markers)
Toxicology comparator studies
Established safety-related endpoint benchmarks
ALT, cardiac, and bone marker baseline comparison

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